Cas no 1797257-97-6 (3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea)

• Product Name: 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea
• CAS No: 1797257-97-6
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5405187
• Update Time: 2025-05-25

3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-(3,4-dimethylphenyl)urea
• 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea

• Inchi： 1S/C22H26N4O2/c1-15-7-8-18(13-16(15)2)24-21(27)23-14-17-9-11-26(12-10-17)22-25-19-5-3-4-6-20(19)28-22/h3-8,13,17H,9-12,14H2,1-2H3,(H2,23,24,27)
• InChI Key： RXEAFUKWWCTEFH-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C2=NC3=CC=CC=C3O2)CC1)C(NC1=CC=C(C)C(C)=C1)=O

Additional information on 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea

Research Brief on 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea (CAS: 1797257-97-6)

The compound 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea (CAS: 1797257-97-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzoxazole-piperidine-urea scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

Recent research has demonstrated that this compound exhibits high binding affinity to specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). Structural-activity relationship (SAR) studies have revealed that the benzoxazole moiety plays a critical role in target engagement, while the piperidine and urea functionalities contribute to solubility and metabolic stability. These findings have been supported by X-ray crystallography and molecular docking simulations, which highlight the compound's ability to occupy key binding pockets.

In vitro and in vivo studies have further validated the compound's therapeutic potential. For instance, preclinical models have shown that 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea exhibits potent anti-inflammatory and anti-proliferative effects, making it a viable candidate for oncology and autoimmune disease applications. Additionally, its favorable pharmacokinetic profile, including oral bioavailability and low toxicity, underscores its translational potential. Recent clinical trials have begun to explore its efficacy in human subjects, with preliminary data suggesting promising outcomes.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are currently investigating derivatives and prodrugs to enhance its therapeutic index. Furthermore, advances in formulation technology, such as nanoparticle-based delivery systems, are being explored to improve its bioavailability and tissue distribution. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound, with the aim of bringing it to market within the next decade.

In conclusion, 3-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1-(3,4-dimethylphenyl)urea represents a significant breakthrough in chemical biology. Its unique structure and multifaceted biological activity position it as a versatile tool for drug discovery and development. Continued research and clinical validation will be essential to fully realize its therapeutic potential and address existing limitations. This compound exemplifies the innovative approaches driving modern medicinal chemistry and underscores the importance of interdisciplinary collaboration in advancing biomedical science.